Cas no 1396808-18-6 (N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1396808-18-6
• MF: C₁₅H₁₈N₆O₃
• MW: 330.341822147369
• CID: 6563995
• PubChem ID: 71786334
• Update Time: 2025-11-06

N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide
• F6178-0801
• N1-(isoxazol-3-yl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide
• 1396808-18-6
• N-(1,2-oxazol-3-yl)-N'-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}ethanediamide
• N'-(1,2-oxazol-3-yl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]oxamide
• AKOS024534645

• Inchi： 1S/C15H18N6O3/c22-14(15(23)19-12-3-8-24-20-12)18-9-11-1-6-21(7-2-11)13-10-16-4-5-17-13/h3-5,8,10-11H,1-2,6-7,9H2,(H,18,22)(H,19,20,23)
• InChI Key： AHALZXNOTMZSQL-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CON=1)=O)NCC1CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 330.14403846g/mol
• Monoisotopic Mass: 330.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Additional information on N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide

Comprehensive Overview of N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1396808-18-6)

In the realm of pharmaceutical and biochemical research, N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1396808-18-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its oxazole and pyrazine moieties, which are known to contribute to diverse biological activities. The compound's piperidine backbone further enhances its versatility, making it a promising candidate for targeting various enzyme inhibitors and receptor modulators.

One of the most frequently searched questions in the field is: "What are the potential therapeutic applications of oxazole and pyrazine derivatives?" This compound, with its hybrid structure, offers a compelling answer. The oxazole ring is a common pharmacophore in antimicrobial and anti-inflammatory agents, while the pyrazine component is often associated with anticancer and antiviral properties. Combining these elements, N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide could pave the way for novel treatments in areas such as infectious diseases and oncology.

Another hot topic in the scientific community is the optimization of drug-like properties. The ethanediamide linker in this compound provides a balance between solubility and membrane permeability, addressing a key challenge in medicinal chemistry. Researchers are actively exploring how modifications to this linker could enhance the compound's bioavailability and pharmacokinetic profile. This aligns with the growing demand for small-molecule drugs that exhibit both efficacy and safety.

From a synthetic chemistry perspective, the preparation of N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide involves multi-step reactions that highlight the importance of regioselective functionalization and protecting group strategies. These techniques are critical for achieving high yields and purity, which are essential for subsequent biological testing. The compound's CAS No. 1396808-18-6 serves as a unique identifier, facilitating its tracking in chemical databases and literature.

In the context of computational drug design, this molecule has also been the subject of molecular docking studies. These simulations aim to predict its binding affinity for specific protein targets, such as kinases or G-protein-coupled receptors (GPCRs). Such insights are invaluable for guiding experimental work and reducing the time and cost associated with drug development. The integration of AI-driven drug discovery tools has further accelerated the exploration of this compound's potential.

As the scientific community continues to investigate N-(1,2-oxazol-3-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound for new therapeutics or a tool for understanding biological mechanisms, this molecule exemplifies the intersection of innovation and practical application in modern chemistry and pharmacology.